N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide

• Molecular Formula: C16H16ClNO3S
• Molecular Weight: 337.8 g/mol
• IUPAC Name: N-(4-chlorophenyl)-3-(4-methylphenyl)sulfonylpropanamide
• InChI: InChI=1S/C16H16ClNO3S/c1-12-2-8-15(9-3-12)22(20,21)11-10-16(19)18-14-6-4-13(17)5-7-14/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: OKVASZGQPIBZSY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=CC=C(C=C2)Cl

Description

N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue (GHS) that stimulates the secretion of growth hormone (GH) and insulin-like growth factor 1 (IGF-1). MK-677 has been extensively studied for its potential therapeutic applications in the treatment of growth hormone deficiency, sarcopenia, osteoporosis, and other age-related conditions.

Mechanism of Action

N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide works by stimulating the release of GH from the pituitary gland through the activation of the ghrelin receptor. Ghrelin is a peptide hormone that is produced in the stomach and acts as a natural GHS. N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide mimics the action of ghrelin by binding to the ghrelin receptor and stimulating the release of GH. This in turn leads to an increase in IGF-1 levels, which has anabolic effects on muscle and bone tissue.
Biochemical and Physiological Effects
N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide has been shown to have several biochemical and physiological effects in the body. In addition to increasing GH and IGF-1 levels, N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide has been shown to increase lean body mass, reduce body fat, and improve bone density in older adults. N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide has also been shown to improve sleep quality and cognitive function in older adults.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide has several advantages for use in lab experiments. It is a non-peptide compound that can be easily synthesized and administered orally. N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide also has a long half-life, which allows for once-daily dosing. However, there are also limitations to the use of N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide in lab experiments. It can be difficult to control for individual variations in GH and IGF-1 levels, and there may be potential side effects associated with long-term use.

Future Directions

There are several potential future directions for research on N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide. One area of interest is its potential as a treatment for age-related conditions such as sarcopenia and osteoporosis. Another area of interest is its potential as a cognitive enhancer, particularly in individuals with cognitive impairment or dementia. Further research is also needed to better understand the long-term safety and efficacy of N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide.

Synthesis Methods

N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide is synthesized through a multi-step process that involves the condensation of 4-chlorobenzaldehyde with 4-methylbenzenesulfonylhydrazine to form the intermediate 4-chloro-N-(4-methylphenyl)sulfonylbenzohydrazide. This intermediate is then reacted with ethyl 3-bromopropionate in the presence of a base to form the final product, N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide.

Scientific Research Applications

N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide has been the subject of numerous scientific studies investigating its potential therapeutic applications. In clinical trials, N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide has been shown to increase GH and IGF-1 levels in healthy adults and older individuals with GH deficiency. N-(4-chlorophenyl)-3-[(4-methylphenyl)sulfonyl]propanamide has also been studied for its potential to improve muscle mass and strength, bone density, and cognitive function in older adults.